Cas no 1805304-78-2 (6-Chloro-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805304-78-2
• MF: C₆H₃ClF₃N
• MW: 181.54
• CID: 4729218
• PubChem ID: 121483813
• Update Time: 2024-11-07

6-Chloro-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-fluoropyridine
• ZRQZWIAIISXTFV-UHFFFAOYSA-N
• AK00741807
• CID 121483813
• Pyridine, 6-chloro-2-(difluoromethyl)-3-fluoro-
• 1805304-78-2
• AKOS037648793
• C73462
• MFCD25478439
• BS-15637
• SCHEMBL17925503
• CS-0187200

• Inchi： 1S/C6H3ClF3N/c7-4-2-1-3(8)5(11-4)6(9)10/h1-2,6H
• InChI Key： ZRQZWIAIISXTFV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)F)=N1)F

Computed Properties

• Exact Mass: 180.9906113g/mol
• Monoisotopic Mass: 180.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.6

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 155.7±35.0 °C(Predicted)
• pka: -5.21±0.10(Predicted)

6-Chloro-2-(difluoromethyl)-3-fluoropyridine Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C